Cas no 183668-02-2 (4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline)

4-{Imidazo[2,1-b][1,3]thiazol-6-yl}aniline is a heterocyclic aromatic compound featuring a fused imidazothiazole core linked to an aniline moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The compound's rigid, planar framework enhances its utility in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Its amine functionality allows for further derivatization, enabling the incorporation of diverse pharmacophores or functional groups. The imidazothiazole scaffold contributes to improved metabolic stability and binding affinity, making this compound a promising candidate for medicinal chemistry applications.
4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline structure
183668-02-2 structure
Product Name:4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline
CAS No:183668-02-2
MF:C11H9N3S
MW:215.274260282516
MDL:MFCD01624149
CID:850623
PubChem ID:877648
Update Time:2025-06-07

4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-imidazo[2,1-b]thiazol-6-yl-
    • 4-IMIDAZO[2,1-B][1,3]THIAZOL-6-YLANILINE
    • 4-Imidazo[2,1-b]thiazol-6-yl-phenylamine
    • 4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline
    • NSC-741790
    • BDBM50145781
    • 4-(imidazo[2,1-b]thiazol-6-yl)aniline
    • J-011769
    • BIM-0030357.P001
    • F1959-0002
    • DTXSID60358115
    • CBMicro_030270
    • NSC741790
    • J-513756
    • G29106
    • RYXSOPRSCTXCTD-UHFFFAOYSA-N
    • CHEMBL3764629
    • BB-0842
    • Z56821836
    • MFCD01624149
    • CDS1_004606
    • 4-(Imidazo[2,1-b]thiazol-6-yl)phenylamine
    • SCHEMBL5773733
    • DivK1c_005646
    • Oprea1_322828
    • EN300-02531
    • 4-imidazo[2,1-b][1,3]thiazol-6-ylaniline, AldrichCPR
    • 183668-02-2
    • AKOS000116046
    • MDL: MFCD01624149
    • Inchi: 1S/C11H9N3S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-7H,12H2
    • InChI Key: RYXSOPRSCTXCTD-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(=C2)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 215.05187
  • Monoisotopic Mass: 215.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 43.32

4-{imidazo[2,1-b][1,3]thiazol-6-yl}aniline Pricemore >>

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